Cas no 2171365-49-2 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171365-49-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6125241
• PubChem ID: 165516021
• Update Time: 2025-07-25

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid
• 2171365-49-2
• EN300-1523884
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-10-23(25(30)28-17(4)24(16(2)3)26(31)32)29-27(33)34-15-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,16-17,22-24H,5,10,15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t17?,23-,24?/m1/s1
• InChI Key： QIVOIPBZBGECJI-OVOLAFONSA-N
• SMILES： O(C(N[C@H](CCC)C(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171365-49-2)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid, identified by its CAS number 2171365-49-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex amino acid-like structure, which integrates multiple functional groups designed to interact with biological targets in precise ways. The presence of a fluoren-9-ylmethyl moiety and a propan-2-yl substituent in its backbone suggests potential applications in drug design, particularly in the development of protease inhibitors or other enzyme-targeting agents.

The fluoren-9-ylmethyl methoxycarbonyl group is a key feature of this molecule, often employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity. This group is frequently used as a protecting group for amino functions, but in this context, it appears to be integrated into the core structure to modulate pharmacokinetic properties. The pentanamido and butanoic acid components contribute to the compound's overall hydrophilicity and charge distribution, which are critical factors in determining its bioavailability and tissue distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies indicate that the fluoren-9-ylmethyl moiety may interact favorably with hydrophobic pockets of target proteins, while the propan-2-yl substituent could provide steric hindrance necessary for optimal binding. This dual functionality makes the compound a promising candidate for designing selective inhibitors against various therapeutic targets.

In the realm of drug discovery, the synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-yl)butanoic acid has been optimized using state-of-the-art synthetic methodologies. The stereochemistry at the (2R) position is particularly important, as it dictates the conformational flexibility and binding interactions of the molecule. Chiral resolution techniques have been employed to ensure high enantiomeric purity, which is essential for minimizing off-target effects and improving therapeutic efficacy.

The incorporation of the fluorenine scaffold into pharmaceutical candidates has been explored extensively due to its favorable photophysical properties and structural rigidity. This motif is known to enhance molecular stability and reduce degradation under physiological conditions. In combination with the pentanamido-butanoic acid core, this compound exhibits a balance between flexibility and rigidity, allowing it to adopt multiple conformations while maintaining functional group accessibility for interactions with biological targets.

Emerging research suggests that derivatives of this class may have applications beyond traditional enzyme inhibition. For instance, studies on related compounds have shown potential in modulating signaling pathways involved in inflammation and cancer progression. The fluorenine-based pharmacophore is particularly interesting because it can be further modified to explore new therapeutic avenues without significantly altering the core pharmacological properties.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(propan-2-y l)butanoic acid involves multi-step organic reactions, including peptide coupling, protection-deprotection strategies, and selective functionalization. Advanced techniques such as flow chemistry have been utilized to improve reaction yields and scalability. These methodologies are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

From a biochemical perspective, this compound's structure suggests it may interfere with post-translational modifications (PTMs) critical for protein function. PTMs such as phosphorylation or ubiquitination play essential roles in cellular signaling, and modulating these processes can lead to novel therapeutic strategies. The presence of both amide and carboxylic acid functionalities allows for interactions with various cellular components, making it a versatile tool for biochemical assays.

The potential applications of 3-(2R)-2-({(9H-fluorenine)methoxycarbonyl}amino)pentanamido-butanopropionic acid (CAS No. 217136549) extend to diagnostic imaging as well. Fluorene derivatives are commonly used as probes in fluorescence microscopy due to their bright emission properties. By leveraging this characteristic, researchers may develop novel contrast agents for high-resolution imaging techniques.

In conclusion, 3-(2R)-2-{((9H-fluorenine)methoxycarbonyl}amino)pentanamido-butanopropionic acid (CAS No. 217136549) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple functional groups designed for optimal biological interaction, positions it as a valuable candidate for drug development. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance in modern medicinal chemistry.